Cas no 15521-65-0 (Bis(dimethyldithiocarbamato) nickel)

• Product Name: Bis(dimethyldithiocarbamato) nickel
• CAS No: 15521-65-0
• MF: C₆H₁₂N₂NiS₄
• MW: 299.12627696991
• CID: 50129
• PubChem ID: 84966
• Update Time: 2025-10-29

Bis(dimethyldithiocarbamato) nickel Chemical and Physical Properties

Names and Identifiers

• Bis(dimethyldithiocarbamato) nickel
• NICKEL BIS(DIMETHYLDITHIOCARBAMATE)
• NICKEL DIMETHYLDITHIOCARBAMATE
• Dimethyldithiocarbamatonickel
• Methyl niclate
• Nocrac NMC
• Sankel
• Bis(dimethyldithiocarbamato) nickel complex
• AI3-50831
• Nickel, bis(dimethylcarbamodithioato-S,S')-
• 15521-65-0
• Nickel, bis(dimethyldithiocarbamato)-
• Bis(dimethylcarbamodithioato-S,S')nickel
• Nickel, bis(dimethylcarbamodithioato-kappaS,kappaS')-, (SP-4-1)-
• Bis(dimethyldithiocarbamato)nickel
• Nickel(II) bis(dimethyldithiocarbamate)
• Nickel, bis(N,N-dimethylcarbamodithioato-kappaS,kappaS')-, (SP-4-1)-
• SCHEMBL69889
• DTXSID4051746
• Robac Ni D.D.
• NS00085162
• Nickel, bis(dimethylcarbamodithioato-S,S')-, (SP-4-1)-
• EINECS 239-560-8
• BLCKKNLGFULNRC-UHFFFAOYSA-L

• Inchi： 1S/2C3H7NS2.Ni/c2*1-4(2)3(5)6;/h2*1-2H3,(H,5,6);/q;;+2/p-2
• InChI Key： BLCKKNLGFULNRC-UHFFFAOYSA-L
• SMILES： [Ni+2].[S-]C(N(C)C)=S.[S-]C(N(C)C)=S

Computed Properties

• Exact Mass: 297.92400
• Monoisotopic Mass: 297.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 54.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1,77 g/cm3
• Melting Point: >290°C
• Boiling Point: 488.62°C (estimate)
• Flash Point: No data available
• PSA: 121.26000
• LogP: 2.06080
• Vapor Pressure: No data available

Bis(dimethyldithiocarbamato) nickel Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S36/37/39
• TSCA：No
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bis(dimethyldithiocarbamato) nickel

Bis(dimethyldithiocarbamato) Nickel (CAS No. 15521-65-0): Properties, Applications, and Market Insights

Bis(dimethyldithiocarbamato) nickel, also known as nickel bis(dimethyldithiocarbamate), is a coordination compound with the CAS number 15521-65-0. This chemical has garnered significant attention in various industrial and research applications due to its unique properties. In this article, we delve into the physical and chemical properties, applications, and market trends of this compound, while addressing common queries and trending topics in the field.

The molecular formula of bis(dimethyldithiocarbamato) nickel is C₆H₁₂N₂NiS₄, and it typically appears as a greenish-yellow solid. Its thermal stability and solubility in organic solvents make it a versatile compound for various uses. Researchers often explore its coordination chemistry and catalytic properties, which are topics of interest in academic and industrial circles.

One of the primary applications of bis(dimethyldithiocarbamato) nickel is in the field of polymer stabilization. It acts as an effective antioxidant and UV stabilizer in synthetic rubbers and plastics, enhancing their durability. This aligns with the growing demand for sustainable materials and long-lasting polymer products, which are trending topics in material science.

Another notable use of this compound is in agricultural chemicals. It serves as a fungicide and pesticide intermediate, contributing to crop protection. With the increasing focus on food security and eco-friendly agrochemicals, the role of nickel bis(dimethyldithiocarbamate) in agriculture is gaining traction. Researchers are also investigating its potential in green chemistry applications, which is a hot topic in environmental science.

In the electronics industry, bis(dimethyldithiocarbamato) nickel is explored for its semiconductor properties. Its ability to form thin films makes it a candidate for nanotechnology and electronic device fabrication. This ties into the current interest in advanced materials for next-generation electronics, a subject frequently searched in tech forums.

The market dynamics for bis(dimethyldithiocarbamato) nickel are influenced by its diverse applications. The polymer industry remains a major consumer, driven by the need for high-performance stabilizers. Meanwhile, the agricultural sector and electronics market are emerging as growth areas. Analysts predict a steady rise in demand, particularly in regions with robust industrial and agricultural activities.

Safety and handling guidelines for bis(dimethyldithiocarbamato) nickel are critical for its safe use. While it is not classified as a hazardous substance under standard regulations, proper storage conditions and personal protective equipment are recommended. This aligns with the increasing emphasis on workplace safety and regulatory compliance in chemical industries.

In conclusion, bis(dimethyldithiocarbamato) nickel (CAS No. 15521-65-0) is a multifaceted compound with applications spanning polymers, agriculture, and electronics. Its relevance in sustainable technologies and advanced materials makes it a compound of ongoing interest. As research continues to uncover new uses, its market potential is expected to expand further.